Cas no 13177-41-8 (3-(Dimethyl(octadecyl)ammonio)propane-1-sulfonate)

3-(Dimethyl(octadecyl)ammonio)propane-1-sulfonate is a zwitterionic surfactant characterized by its unique amphiphilic structure, combining a hydrophobic octadecyl chain with a hydrophilic sulfonate and quaternary ammonium group. This compound exhibits excellent solubility and stability in aqueous solutions, making it suitable for applications requiring precise interfacial control. Its zwitterionic nature ensures compatibility with a wide range of pH conditions and ionic strengths, while the long alkyl chain enhances its surface-active properties. Commonly used in biochemical and industrial processes, it is valued for its ability to stabilize emulsions, solubilize membrane proteins, and reduce interfacial tension without significant foaming. Its structural versatility also lends itself to specialized formulations in detergents and nanomaterials.
3-(Dimethyl(octadecyl)ammonio)propane-1-sulfonate structure
13177-41-8 structure
Product Name:3-(Dimethyl(octadecyl)ammonio)propane-1-sulfonate
CAS No:13177-41-8
MF:C23H49NO3S
MW:419.70506644249
MDL:MFCD00043218
CID:49082
PubChem ID:87574251
Update Time:2025-05-20

3-(Dimethyl(octadecyl)ammonio)propane-1-sulfonate Chemical and Physical Properties

Names and Identifiers

    • 3-(Dimethyl(octadecyl)ammonio)propane-1-sulfonate
    • N,N-Dimethyl-N-(3-sulfopropyl)-1-octadecanaminium inner salt
    • Octadecyl sulfobetaine
    • Octadecyldimethyl(3-sulfopropyl)ammonium Hydroxide Inner Salt
    • 3-(N,N-Dimethyloctadecylammonio)propanesulfonate
    • N-Octyldecyl-N,N-dimethyl-3-ammonio-1-propanesulfonate (Sulfobetaine 18)
    • 3-(DiMethyloctadecylazaniuMyl)propane-1-sulfonate
    • 3-[Dimethyl(octadecyl)ammonio]propane-1-sulfonate
    • 3-[dimethyl(octadecyl)azaniumyl]propane-1-sulfonate
    • 3-[Dimethyl(stearyl)ammonio]propane-1-sulfonate
    • Stearyl Sulfobetaine
    • Stearyldimethyl(3-sulfopropyl)ammonium Hydroxide Inner Salt
    • 3-(N,N-Dimethylstearylammonio)propanesulfonate
    • SB3-18
    • SB-18
    • RALUFON (R) DS
    • Einecs 236-124-9
    • 3-(STEARYL-DIMETHYLAMMONIO)PROPANESULFONATE
    • 3-(DIMETHYLOCTADECYLAMMONIO)PROPANESULFONATE
    • 3-[Dimethyl(octadecyl)aminio]-1-propanesulfonate
    • N-Octadecyl-N,N-dimethyl-3-ammonio-1-propanesulfonate
    • 1-Octadecanaminium, N,N-dimethyl-N-(3-sulfopropyl)-, inner salt
    • 1-Octadecanaminium, N,N-dimethyl-N-(3-sulfopropyl)-, hydroxide, inner salt
    • HY-W008974
    • 3-Sulfopropyl Octadecyl Dimethyl Ammonium Betaine
    • 3-(N,N-dimethylstearylammonio)-propanesulfonate
    • FT-0758942
    • MFCD00043218
    • DIROHOMJLWMERM-UHFFFAOYSA-N
    • 10.14272/DIROHOMJLWMERM-UHFFFAOYSA-N.1
    • J-006050
    • UNII-4NE23A2MJR
    • CS-W009690
    • n-octadecyldimethyl(3-sulfopropyl)ammonium hydroxide
    • n-Octadecyldimethyl(3-sulfopropyl)ammonium hydroxide, inner salt
    • 13177-41-8
    • DTXSID101015437
    • 3-(Octadecyldimethylammonio)-1-propanesulfonate
    • 4NE23A2MJR
    • N-Octadecyl-N,N-dimethyl-3-ammonio-1- propanesulfonate (SB-18)
    • SCHEMBL61271
    • 3-(Dimethyl-Octadecyl-Ammonio)Propane-1-Sulfonate
    • AKOS016014933
    • SY052915
    • Dimethyloctadecyl(3-sulphopropyl)ammonium hydroxide
    • AS-68069
    • doi:10.14272/DIROHOMJLWMERM-UHFFFAOYSA-N.1
    • Sulfobetaine 18
    • O0261
    • Stearyl sultaine
    • E78875
    • N-(Stearylamino)sulfobetaine
    • MDL: MFCD00043218
    • Inchi: 1S/C23H49NO3S/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-21-24(2,3)22-20-23-28(25,26)27/h4-23H2,1-3H3
    • InChI Key: DIROHOMJLWMERM-UHFFFAOYSA-N
    • SMILES: S(CCC[N+](C)(C)CCCCCCCCCCCCCCCCCC)(=O)(=O)[O-]

Computed Properties

  • Exact Mass: 419.34300
  • Monoisotopic Mass: 419.343
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 20
  • Complexity: 416
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 8.3
  • Topological Polar Surface Area: 65.6

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.2300
  • Melting Point: 257-260 °C (dec.) (lit.)
  • Boiling Point: No data available
  • Flash Point: Degrees Fahrenheit:230°F
    Degrees Celsius:110°C
  • PSA: 65.58000
  • LogP: 7.34040
  • Sensitiveness: Easily hygroscopic
  • Solubility: Not determined
  • Vapor Pressure: No data available

3-(Dimethyl(octadecyl)ammonio)propane-1-sulfonate Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S36; S37/39
  • Hazardous Material Identification: Xi
  • Storage Condition:Sealed in dry,Room Temperature
  • Risk Phrases:R36/37/38

3-(Dimethyl(octadecyl)ammonio)propane-1-sulfonate Customs Data

  • HS CODE:2923900090
  • Customs Data:

    China Customs Code:

    2923900090

    Overview:

    2923900090 Other quaternary ammonium salts and quaternary ammonium bases.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2923900090 other quaternary ammonium salts and hydroxides.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

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Additional information on 3-(Dimethyl(octadecyl)ammonio)propane-1-sulfonate

Recent Advances in the Application of 3-(Dimethyl(octadecyl)ammonio)propane-1-sulfonate (CAS: 13177-41-8) in Chemical Biology and Pharmaceutical Research

The compound 3-(Dimethyl(octadecyl)ammonio)propane-1-sulfonate (CAS: 13177-41-8), commonly referred to as SB-18, is a zwitterionic surfactant that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its unique amphiphilic properties make it an invaluable tool in membrane protein solubilization, drug delivery systems, and biophysical studies. This research briefing aims to synthesize the latest findings on SB-18, highlighting its applications, mechanisms of action, and potential therapeutic implications.

Recent studies have demonstrated the efficacy of SB-18 in stabilizing membrane proteins, a critical step in structural biology and drug discovery. A 2023 study published in the Journal of Biological Chemistry revealed that SB-18 outperforms traditional detergents in maintaining the native conformation of G-protein-coupled receptors (GPCRs), enabling more accurate structural determinations via cryo-electron microscopy. The study attributed this success to SB-18's balanced hydrophilic-lipophilic properties, which minimize protein denaturation while ensuring solubility.

In the realm of drug delivery, SB-18 has shown promise as a component of lipid-based nanoparticles. A 2024 Nature Nanotechnology publication reported that SB-18-functionalized liposomes exhibited enhanced cellular uptake and endosomal escape capabilities, particularly in targeting cancer cells. The researchers noted that the sulfonate group of SB-18 facilitated interactions with cell surface receptors, while its long alkyl chain promoted membrane fusion, resulting in improved payload delivery.

Beyond its structural and delivery applications, SB-18 has also been investigated for its antimicrobial properties. A 2023 study in Antimicrobial Agents and Chemotherapy identified SB-18 as a potent disruptor of bacterial membranes, with particular efficacy against Gram-positive pathogens. The study proposed that the compound's zwitterionic nature allows it to integrate into bacterial membranes, causing leakage of intracellular contents. This finding opens new avenues for developing SB-18-based antiseptics or adjuvants for antibiotic therapies.

Despite these advances, challenges remain in optimizing SB-18 for clinical applications. Recent pharmacokinetic studies have highlighted the need for further modifications to reduce potential cytotoxicity at higher concentrations. A 2024 review in Advanced Drug Delivery Reviews suggested that hybrid formulations combining SB-18 with other biocompatible surfactants might offer a solution to this limitation while preserving its beneficial properties.

In conclusion, the growing body of research on 3-(Dimethyl(octadecyl)ammonio)propane-1-sulfonate (CAS: 13177-41-8) underscores its versatility and potential in multiple domains of chemical biology and pharmaceutical science. From enabling breakthroughs in structural biology to advancing drug delivery technologies and antimicrobial strategies, SB-18 continues to prove its value as a multifunctional tool. Future research directions likely include the development of SB-18 derivatives with improved safety profiles and the exploration of its applications in emerging areas such as RNA therapeutics and vaccine development.

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